Cas no 1798414-89-7 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one
• CAS No: 1798414-89-7
• MF: C₁₉H₁₆FNO₅S
• MW: 389.39744758606
• CID: 5375421
• Update Time: 2025-07-02

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]prop-2-en-1-one
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C19H16FNO5S/c20-14-3-5-15(6-4-14)27(23,24)16-10-21(11-16)19(22)8-2-13-1-7-17-18(9-13)26-12-25-17/h1-9,16H,10-12H2/b8-2+
• InChI Key： JJVNHYPORBAAPY-KRXBUXKQSA-N
• SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(=O)/C=C/C1=CC=C2OCOC2=C1

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one

Introduction to Compound with CAS No. 1798414-89-7 and Its Potential Applications in Chemical Biology

The compound with the CAS number 1798414-89-7 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The systematic name of this compound is (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one, which provides a detailed insight into its molecular architecture. This introduction aims to explore the structural characteristics, potential biological functions, and recent research developments associated with this compound.

The molecular structure of the compound consists of several key functional groups that contribute to its unique properties. The presence of a benzodioxol moiety, also known as a tetrahydroisoquinoline scaffold, is particularly noteworthy. This moiety is known for its presence in various bioactive natural products and pharmaceuticals, often contributing to their pharmacological effects. The benzodioxol ring is fused with a prop-2-en-1-one group, which introduces a conjugated system into the molecule, potentially influencing its electronic properties and reactivity.

Additionally, the compound features an azetidinone ring system attached to the prop-2-en-1-one moiety. Azetidinones are heterocyclic compounds that have been explored for their potential in drug development due to their ability to mimic certain biological functionalities. The incorporation of a 4-fluorobenzenesulfonyl group further enhances the complexity of the molecule. Fluoro-substituted aromatic compounds are widely used in medicinal chemistry because fluorine atoms can modulate the metabolic stability, lipophilicity, and binding affinity of molecules.

Recent studies have highlighted the importance of such structurally complex molecules in the development of novel therapeutic agents. The combination of a benzodioxol scaffold with an azetidinone ring system suggests potential applications in areas such as enzyme inhibition and receptor binding. For instance, similar structures have been investigated for their interactions with enzymes involved in cancer pathways and inflammatory responses.

The fluorobenzenesulfonyl group in particular has been shown to enhance the binding affinity of molecules to target proteins. This modification can lead to more potent and selective drug candidates. In addition, the conjugated system formed by the prop-2-en-1-one group may contribute to photophysical properties that could be exploited in diagnostic or imaging applications.

In terms of biological activity, preliminary studies on structurally related compounds have suggested potential roles in modulating neurotransmitter receptors and ion channels. The benzodioxol moiety, for example, is known to interact with serotonin receptors, which are implicated in mood regulation and neurological disorders. The azetidinone ring system may also interact with other biological targets, such as kinases or proteases, which are often involved in disease pathways.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the precision required for its construction. Advanced synthetic methodologies, including cross-coupling reactions and ring-closing metathesis, have been employed to construct the desired framework. These synthetic strategies not only highlight the capabilities of modern organic synthesis but also provide valuable insights into how complex molecules can be designed and constructed efficiently.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology, where it can be used as a probe or scaffold for developing new drugs. Additionally, its photophysical properties may make it useful in materials science applications, such as organic electronics or optoelectronic devices.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development. The ability to modify specific functional groups while maintaining overall structural integrity allows for fine-tuning of biological activity. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

In conclusion, the compound with CAS number 1798414-89-7 is a structurally complex molecule with significant potential in chemical biology and drug development. Its unique combination of functional groups, including the benzodioxol moiety and azetidinone ring system, along with the fluorobenzenesulfonyl modification, makes it a promising candidate for further investigation. As research progresses, this compound is likely to contribute to advancements in therapeutic agents targeting various diseases.